1,2,3-Trichlorobenzene
1,2,3-Trichlorobenzene
1,2,3-trichlorobenzene appears as a white solid with a sharp chlorobenzene odor. Insoluble in water and denser than water. Hence sinks in water. Melting point 63-64°C (145-147°F).
Trichlorobenzenes are human-made compounds that occur in three different chemical forms. Although they have the same molecular weight and molecular formula, they differ structurally by where the chlorine atoms are attached to the benzene ring. Compounds like these are referred to as isomers. 1,2,3-Trichlorobenzene and 1,3,5-trichlorobenzene are colorless solids, while 1,2,4-trichlorobenzene is a colorless liquid. Although the three isomers of trichlorobenzenes have the same molecular weight and formula, they each may have different chemical and toxicological properties. Trichlorobenzenes have primarily been used as solvents and chemical intermediates to produce other compounds. In the past, mixed isomers of trichlorobenzene had been used for termite control, but this is not a current use. One of the isomers (1,2,4-trichlorobenzene) is produced in large quantities and is used as a solvent to dissolve such special materials as oils, waxes, resins, greases, and rubber. It is also frequently used to produce dyes and textiles. The other two isomers, 1,2,3-trichlorobenzene and 1,3,5-trichlorobenzene, are produced in lower quantities and have fewer uses.
1,2,3-trichlorobenzene is a trichlorobenzene carrying chloro substituents at positions 1, 2 and 3.
Trichlorobenzenes are human-made compounds that occur in three different chemical forms. Although they have the same molecular weight and molecular formula, they differ structurally by where the chlorine atoms are attached to the benzene ring. Compounds like these are referred to as isomers. 1,2,3-Trichlorobenzene and 1,3,5-trichlorobenzene are colorless solids, while 1,2,4-trichlorobenzene is a colorless liquid. Although the three isomers of trichlorobenzenes have the same molecular weight and formula, they each may have different chemical and toxicological properties. Trichlorobenzenes have primarily been used as solvents and chemical intermediates to produce other compounds. In the past, mixed isomers of trichlorobenzene had been used for termite control, but this is not a current use. One of the isomers (1,2,4-trichlorobenzene) is produced in large quantities and is used as a solvent to dissolve such special materials as oils, waxes, resins, greases, and rubber. It is also frequently used to produce dyes and textiles. The other two isomers, 1,2,3-trichlorobenzene and 1,3,5-trichlorobenzene, are produced in lower quantities and have fewer uses.
1,2,3-trichlorobenzene is a trichlorobenzene carrying chloro substituents at positions 1, 2 and 3.
Brand Name:
Vulcanchem
CAS No.:
12002-48-1
VCID:
VC0084244
InChI:
InChI=1S/C6H3Cl3/c7-4-2-1-3-5(8)6(4)9/h1-3H
SMILES:
C1=CC(=C(C(=C1)Cl)Cl)Cl
Molecular Formula:
C6H3Cl3
Molecular Weight:
181.4 g/mol
1,2,3-Trichlorobenzene
CAS No.: 12002-48-1
Main Products
VCID: VC0084244
Molecular Formula: C6H3Cl3
Molecular Weight: 181.4 g/mol
| CAS No. | 12002-48-1 |
|---|---|
| Product Name | 1,2,3-Trichlorobenzene |
| Molecular Formula | C6H3Cl3 |
| Molecular Weight | 181.4 g/mol |
| IUPAC Name | 1,2,3-trichlorobenzene |
| Standard InChI | InChI=1S/C6H3Cl3/c7-4-2-1-3-5(8)6(4)9/h1-3H |
| Standard InChIKey | RELMFMZEBKVZJC-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C(=C1)Cl)Cl)Cl |
| Canonical SMILES | C1=CC(=C(C(=C1)Cl)Cl)Cl |
| Boiling Point | 424 to 426 °F at 760 mm Hg (NTP, 1992) 218.5 °C 415 °F (213 °C) |
| Colorform | Colorless liquid Platelets from alcohol White crystals |
| Density | 1.69 at 77 °F (USCG, 1999) 1.4533 g/cu cm at 25 °C 1.45 g/cm³ |
| Flash Point | 234.9 °F (NTP, 1992) 112.7 °C (closed cup) 112.7 °C c.c. |
| Melting Point | 126.7 °F (NTP, 1992) 53.5 °C 51.3 °C |
| Physical Description | 1,2,3-trichlorobenzene appears as a white solid with a sharp chlorobenzene odor. Insoluble in water and denser than water. Hence sinks in water. Melting point 63-64°C (145-147°F). WHITE CRYSTALS WITH CHARACTERISTIC ODOUR. |
| Description | 1,2,3-trichlorobenzene appears as a white solid with a sharp chlorobenzene odor. Insoluble in water and denser than water. Hence sinks in water. Melting point 63-64°C (145-147°F). Trichlorobenzenes are human-made compounds that occur in three different chemical forms. Although they have the same molecular weight and molecular formula, they differ structurally by where the chlorine atoms are attached to the benzene ring. Compounds like these are referred to as isomers. 1,2,3-Trichlorobenzene and 1,3,5-trichlorobenzene are colorless solids, while 1,2,4-trichlorobenzene is a colorless liquid. Although the three isomers of trichlorobenzenes have the same molecular weight and formula, they each may have different chemical and toxicological properties. Trichlorobenzenes have primarily been used as solvents and chemical intermediates to produce other compounds. In the past, mixed isomers of trichlorobenzene had been used for termite control, but this is not a current use. One of the isomers (1,2,4-trichlorobenzene) is produced in large quantities and is used as a solvent to dissolve such special materials as oils, waxes, resins, greases, and rubber. It is also frequently used to produce dyes and textiles. The other two isomers, 1,2,3-trichlorobenzene and 1,3,5-trichlorobenzene, are produced in lower quantities and have fewer uses. 1,2,3-trichlorobenzene is a trichlorobenzene carrying chloro substituents at positions 1, 2 and 3. |
| Solubility | Insoluble (NTP, 1992) 9.92e-05 M In water, 30 mg/L at 25 °C Slightly soluble in ethanol; very soluble in ether and benzene Sparingly sol in alcohol; freely sol in carbon disulfide In water, 18 mg/L at 25 °C. Solubility in water: very poo |
| Synonyms | 1,2,3-trichlorobenzene trichlorobenzene |
| Vapor Density | 6.2 (NTP, 1992) (Relative to Air) 1.460 g/cu m Relative vapor density (air = 1): 6.26 |
| Vapor Pressure | 1 mm Hg at 104 °F (NTP, 1992) 0.21 mmHg 0.21 mm Hg at 25 °C Vapor pressure, Pa at 25 °C: 17.3 |
| PubChem Compound | 6895 |
| Last Modified | Nov 11 2021 |
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